N-(4-isopropylphenyl)-1,3-dimethyl-2,4-dioxo-7-propyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 1,3-dimethyl-2,4-dioxo-N-(4-propan-2-ylphenyl)-7-propylpyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C21H26N4O3/c1-6-11-25-17(12-16-19(25)23(4)21(28)24(5)20(16)27)18(26)22-15-9-7-14(8-10-15)13(2)3/h7-10,12-13H,6,11H2,1-5H3,(H,22,26)
• InChI Key: PLGZSMACLFIOCJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC2=C1N(C(=O)N(C2=O)C)C)C(=O)NC3=CC=C(C=C3)C(C)C
• Molecular Formula: C21H26N4O3
• Molecular Weight: 382.5 g/mol
• CAS No.: 1021059-50-6

Description

N-(4-isopropylphenyl)-1,3-dimethyl-2,4-dioxo-7-propyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C21H26N4O3 and its molecular weight is 382.464. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

Research has demonstrated the utility of related chemical structures in synthesizing rigid-rod polyamides and polyimides, leading to materials with excellent thermooxidative stability and potential applications in high-performance polymers. Such polymers exhibit amorphous nature, dissolve in polar aprotic solvents and sulfuric acid, and show blue fluorescence under certain conditions, indicating their usefulness in advanced material science applications (Spiliopoulos, Mikroyannidis, & Tsivgoulis, 1998).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities, showcasing the potential of pyrimidine derivatives in developing new therapeutic agents. These compounds have shown significant cytotoxic activity against certain cancer cell lines, offering insights into the design of novel anticancer drugs (Rahmouni et al., 2016).

Material Science and Engineering

Aromatic polyamides containing n-alkylphenylimide units have been synthesized, exhibiting enhanced thermal stability and excellent solubility due to the presence of thermally stable imido groups and internally plasticizing n-alkyl chains. These materials have applications in the development of advanced polymers with specific thermal and solubility characteristics (Choi & Jung, 2004).

Antipyrine Hybrid Synthesis

Antipyrinyl-pyrazolo[1,5-a]pyrimidines have been synthesized, showing potential anti-inflammatory and anti-cancer activities. The synthesis approach, involving reactions under ultrasound irradiation, highlights innovative methods in drug discovery and development (Kaping et al., 2020).

Electrochromic and Photoluminescence Properties

Novel aromatic polyamides with pendent triphenylamine (TPA) units have been prepared, showing strong UV-vis absorption bands and photoluminescence, alongside exhibiting electrochromic properties. These materials are valuable for applications requiring specific optical and electrochromic characteristics (Chang & Liou, 2008).

Mechanism of Action

The key mechanism of action of anti-inflammatory drugs involves the suppression of the cyclooxygenase (COX) enzymes . COX enzymes are needed to convert arachidonic acid into thromboxanes, prostaglandins (PGE 2), and prostacyclins . The beneficial effects of these drugs are credited to the deficiency of these eicosanoids .

In terms of pharmacokinetics, the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors such as its solubility, stability, and molecular size. For instance, the compound is described as insoluble in water but soluble in organic solvents such as chloroform and dichloromethane . This could affect its absorption and distribution in the body.

Future Directions

Pyrrolo[2,3-d]pyrimidines and their derivatives are a promising class of compounds with diverse biological activities. Future research could focus on synthesizing new derivatives and studying their biological activities.